Cas no 1423995-33-8 (N-(2-hydroxy-3-phenylpropyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide)

• Product Name: N-(2-hydroxy-3-phenylpropyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• CAS No: 1423995-33-8
• MF: C₁₅H₂₁N₃O₃S
• MW: 323.41054224968
• CID: 5843341
• PubChem ID: 71806355
• Update Time: 2025-06-09

N-(2-hydroxy-3-phenylpropyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxy-3-phenylpropyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide
• F6436-0778
• AKOS024559099
• N-(2-HYDROXY-3-PHENYLPROPYL)-1,3,5-TRIMETHYLPYRAZOLE-4-SULFONAMIDE
• 1423995-33-8
• Z1496966389

• Inchi： 1S/C15H21N3O3S/c1-11-15(12(2)18(3)17-11)22(20,21)16-10-14(19)9-13-7-5-4-6-8-13/h4-8,14,16,19H,9-10H2,1-3H3
• InChI Key： SIIVILJDFMISOF-UHFFFAOYSA-N
• SMILES： S(C1C(C)=NN(C)C=1C)(NCC(CC1C=CC=CC=1)O)(=O)=O

Computed Properties

• Exact Mass: 323.13036271g/mol
• Monoisotopic Mass: 323.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 92.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on N-(2-hydroxy-3-phenylpropyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide

N-(2-hydroxy-3-phenylpropyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide (CAS No. 1423995-33-8): An Overview

N-(2-hydroxy-3-phenylpropyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide (CAS No. 1423995-33-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The unique structure of N-(2-hydroxy-3-phenylpropyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide makes it a promising candidate for further research and development in various medical fields.

The chemical structure of N-(2-hydroxy-3-phenylpropyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide is characterized by a pyrazole ring substituted with a sulfonamide group and a hydroxyphenylpropyl moiety. The presence of these functional groups imparts specific pharmacological properties to the compound. The sulfonamide group is known for its ability to interact with various biological targets, while the hydroxyphenylpropyl moiety contributes to the compound's solubility and bioavailability.

Recent studies have highlighted the potential of N-(2-hydroxy-3-phenylpropyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide in treating inflammatory conditions. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, N-(2-hydroxy-3-phenylpropyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide has shown promise in neuroprotective applications. Research conducted at the University of California revealed that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that N-(2-hydroxy-3-phenylpropyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide may have therapeutic potential in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of N-(2-hydroxy-3-phenylpropyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide has also been investigated in preclinical studies. Results indicate that this compound has good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Moreover, it exhibits low toxicity and minimal side effects in animal models, which is a crucial factor for its clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(2-hydroxy-3-phenylpropyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide in human subjects. Early-phase trials have shown promising results, with patients reporting significant improvements in symptoms associated with inflammatory conditions such as rheumatoid arthritis and chronic obstructive pulmonary disease (COPD). These findings have sparked interest from pharmaceutical companies and researchers alike, leading to increased investment in further clinical trials.

In conclusion, N-(2-hydroxy-3-phenylpropyl)-1,3,5-trimethyl-1H-pyrazole-4-sulfonamide (CAS No. 1423995-33-8) represents a promising therapeutic agent with a wide range of potential applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As more clinical data becomes available, it is likely that this compound will play an increasingly important role in the treatment of various medical conditions.